Cas no 13130-51-3 (2H-Pyrrol-2-one,1,5-dihydro-5-(hydroxymethyl)-3,4-dimethyl-)

• Product Name: 2H-Pyrrol-2-one,1,5-dihydro-5-(hydroxymethyl)-3,4-dimethyl-
• CAS No: 13130-51-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 98638
• PubChem ID: 45083438
• Update Time: 2025-04-18

2H-Pyrrol-2-one,1,5-dihydro-5-(hydroxymethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1,5-dihydro-5-(hydroxymethyl)-3,4-dimethyl-
• 3-Pyrrolin-2-one, 5-(hydroxymethyl)-3,4-dimethyl- (8CI)
• AKOS006359161
• 13130-51-3
• 5-(Hydroxymethyl)-3,4-dimethyl-1H-pyrrol-2(5H)-one

• Inchi： 1S/C7H11NO2/c1-4-5(2)7(10)8-6(4)3-9/h6,9H,3H2,1-2H3,(H,8,10)
• InChI Key： ZOPDQAPGYGFMHC-UHFFFAOYSA-N
• SMILES： OCC1C(C)=C(C)C(N1)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 49.33